(4-(((5,6-Dimethylpyrimidin-4-yl)oxy)methyl)piperidin-1-yl)(indolizin-2-yl)methanone
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Description
Synthesis Analysis
The synthesis of this compound involves several steps. Researchers have explored various methods, including cyclization reactions, nucleophilic substitutions, and condensations. Notably, unexpected synthetic routes have been discovered, emphasizing the need for innovative approaches in its preparation .
Scientific Research Applications
Antimicrobial and Antifungal Applications
Compounds with pyrimidinone and oxazinone derivatives, similar to the core structure mentioned, have been synthesized and evaluated for their antimicrobial activities. These synthesized derivatives have shown promising antibacterial and antifungal properties, making them potential candidates for developing new antimicrobial agents. The investigation of antimicrobial screening indicated good activity comparable to standard drugs like streptomycin and fusidic acid (Hossan et al., 2012).
Anticancer Agents
Novel pyrazole derivatives, including those with pyrimidinone units, have been synthesized and evaluated for their potential as anticancer agents. These compounds, characterized by their unique structural features, demonstrated significant anticancer activity in in vitro studies, suggesting their usefulness in cancer treatment research (Hafez et al., 2016).
Antidiabetic Research
In the context of antidiabetic research, compounds featuring piperidinyl methanone structures have been identified as potent and selective inhibitors of dipeptidyl peptidase IV (DPP-IV). Such inhibitors are promising for the treatment of type 2 diabetes, highlighting the potential medical application of related chemical structures in managing blood glucose levels (Ammirati et al., 2009).
Antioxidant Properties
Research on novel molecules with piperidin-4-one and related structures has also unveiled their potential as antioxidants. Such compounds, through structural modification and synthesis, have been evaluated for their antioxidant efficacy, indicating the role these structures could play in developing therapeutic agents targeting oxidative stress-related diseases (Dineshkumar & Parthiban, 2022).
Properties
IUPAC Name |
[4-[(5,6-dimethylpyrimidin-4-yl)oxymethyl]piperidin-1-yl]-indolizin-2-ylmethanone |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H24N4O2/c1-15-16(2)22-14-23-20(15)27-13-17-6-9-24(10-7-17)21(26)18-11-19-5-3-4-8-25(19)12-18/h3-5,8,11-12,14,17H,6-7,9-10,13H2,1-2H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BBISUTHVZPZPQR-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(N=CN=C1OCC2CCN(CC2)C(=O)C3=CN4C=CC=CC4=C3)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H24N4O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
364.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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